ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-[3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C23H35FN4O2/c1-2-30-23(29)27-12-9-19(10-13-27)28-11-5-6-20(18-28)25-14-16-26(17-15-25)22-8-4-3-7-21(22)24/h3-4,7-8,19-20H,2,5-6,9-18H2,1H3
• InChI Key: GMITWXVQCDFGJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H35FN4O2
• Molecular Weight: 418.5 g/mol

Description

Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate, also known as EFBC, is a chemical compound that has been extensively studied for its potential use in scientific research. EFBC is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate acts as a selective antagonist for the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and cognition. By blocking this receptor, this compound has been shown to have potential antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of blood pressure and heart rate, and modulation of gastrointestinal motility. These effects make this compound a valuable tool for researchers studying a range of physiological systems.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate is its selectivity for the 5-HT2A receptor, which allows researchers to study the effects of blocking this receptor specifically. However, this compound also has limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate, including further studies of its mechanism of action, exploration of its potential therapeutic effects in a range of disease states, and development of more soluble analogs for use in experimental settings. Additionally, this compound may have potential as a tool for studying the role of the 5-HT2A receptor in a range of physiological processes.

Synthesis Methods

Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate can be synthesized using a variety of methods, including the reaction of 1,4-dibromobutane with 2-fluoroaniline to form 1,4-bis(2-fluorophenyl)-butane-1,4-diamine. This compound can then be reacted with piperazine to form this compound.

Scientific Research Applications

Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and gastrointestinal system. This compound has been shown to have potential therapeutic effects in these areas, making it a promising candidate for drug development.